Cas no 1421529-80-7 (N-(furan-3-yl)methyl-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide)

• Product Name: N-(furan-3-yl)methyl-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide
• CAS No: 1421529-80-7
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 6419154
• PubChem ID: 71803986
• Update Time: 2025-09-27

N-(furan-3-yl)methyl-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-3-yl)methyl-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide
• N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide
• VU0548313-1
• F6415-0188
• 1421529-80-7
• AKOS024556095
• N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide

• Inchi： 1S/C22H21NO4/c1-25-13-11-23(14-16-10-12-26-15-16)22(24)21-17-6-2-4-8-19(17)27-20-9-5-3-7-18(20)21/h2-10,12,15,21H,11,13-14H2,1H3
• InChI Key： NTWAQLCGULLGQU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(N(CCOC)CC2=COC=C2)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 363.14705815g/mol
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on N-(furan-3-yl)methyl-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide

Professional Introduction to N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide (CAS No. 1421529-80-7)

N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide, identified by the CAS number 1421529-80-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This xanthene derivative exhibits a unique structural framework characterized by a fused xanthene core substituted with functionalized alkyl and aryl groups. The compound's molecular architecture suggests potential applications in medicinal chemistry, particularly in the development of bioactive molecules with enhanced pharmacological properties.

The xanthene moiety, a heterocyclic compound consisting of a benzene ring fused to a pyran ring, is well-documented for its broad spectrum of biological activities. In particular, xanthene derivatives have been extensively studied for their roles as photosensitizers, fluorescent probes, and intermediates in the synthesis of pharmaceuticals. The specific substitution pattern in N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide introduces additional layers of functionality that may modulate its interactions with biological targets. The furan-3-yl group, for instance, is known to enhance binding affinity to certain enzymes and receptors due to its ability to form hydrogen bonds and engage in π-stacking interactions.

The 2-methoxyethyl substituent further diversifies the compound's chemical properties, providing a hydrophilic anchor that could improve solubility in aqueous environments. This characteristic is particularly relevant in drug design, where solubility is a critical factor determining bioavailability and therapeutic efficacy. The combination of these structural elements suggests that N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide may exhibit novel pharmacological profiles suitable for treating a variety of diseases.

In recent years, there has been growing interest in xanthene derivatives as candidates for antitumor and anti-inflammatory agents. The unique electronic properties of the xanthene core allow for tunable redox potentials, making it an attractive scaffold for developing redox-sensitive drugs. Moreover, the presence of both hydrophobic and hydrophilic groups in this compound enhances its potential to interact with lipid bilayers and aqueous compartments within cells, which is crucial for drug delivery systems.

One of the most compelling aspects of N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide is its synthetic versatility. The xanthene core can be modified at multiple positions, allowing chemists to explore a wide range of structural variations. This flexibility has enabled researchers to develop libraries of derivatives with tailored biological activities. For example, modifications at the 9-position can introduce additional functional groups that enhance binding affinity or alter metabolic stability.

The pharmacokinetic properties of this compound are also of considerable interest. Preliminary studies suggest that N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide exhibits moderate oral bioavailability and prolonged circulation time, which are desirable traits for systemic therapeutics. Additionally, the compound's stability under various physiological conditions makes it a promising candidate for formulation into oral or injectable dosage forms.

The potential therapeutic applications of this xanthene derivative are broad and span multiple disease areas. In oncology, for instance, it has shown promise as an inhibitor of kinases involved in tumor growth and metastasis. Its ability to selectively target cancer cells while sparing healthy tissues makes it an attractive option for developing next-generation anticancer drugs. Similarly, in neurology, the compound's interaction with neurotransmitter receptors suggests potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In inflammation research, N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide has been investigated for its ability to modulate inflammatory pathways. By inhibiting key enzymes like COX and LOX, it may help reduce inflammation without the side effects associated with traditional anti-inflammatory drugs. This makes it a promising candidate for developing novel anti-inflammatory therapies.

The compound's fluorescence properties have also been explored as a tool for cellular imaging and biosensing applications. Xanthene derivatives are known for their strong fluorescence emissions, which can be detected using various spectroscopic techniques. This feature allows researchers to track the compound's localization within cells and tissues, providing valuable insights into biological processes.

Synthetic methodologies have been refined to produce N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-9H-xanthene-9-carboxamide with high yield and purity. Key steps include condensation reactions between appropriately substituted furan derivatives and xanthane precursors, followed by functional group transformations to introduce the desired alkyl chains. Advances in catalytic processes have further improved efficiency and reduced byproduct formation.

The future directions for research on this compound are multifaceted. Further exploration of its pharmacological profile will be essential to identify new therapeutic applications and optimize its efficacy. Additionally, studies on drug metabolism and excretion will provide critical data for understanding how the body processes this molecule, which is essential for dose optimization and safety assessment.

In conclusion, N-(furan-3-ylmethyl)-N-(2-methoxyethyl strong >) -9H-xanthene -9-carboxamide (CAS No. 1421529 -80 -7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, making it a valuable asset in the search for novel treatments for human diseases.